4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol

• IUPAC Name: 4-chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C19H23ClN2O/c1-14-3-4-15(2)18(11-14)22-9-7-21(8-10-22)13-16-12-17(20)5-6-19(16)23/h3-6,11-12,23H,7-10,13H2,1-2H3
• InChI Key: JLFCWVOBYKCWIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C19H23ClN2O
• Molecular Weight: 330.8 g/mol

Description

4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol is a synthetic organic compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Substitution Reactions:

Final Coupling: The final step involves coupling the piperazine derivative with 4-chloro-2-methylphenol under suitable conditions to obtain the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol can undergo various types of chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can undergo reduction reactions, particularly at the piperazine ring or the phenolic group.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group may yield quinones, while substitution of the chloro group can lead to various substituted derivatives.

Scientific Research Applications

4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs targeting various biological pathways.

Pharmacology: The compound can be studied for its potential therapeutic effects, including its activity as an antihistamine, antipsychotic, or antidepressant.

Biological Research: It can be used to study the interactions of piperazine derivatives with biological targets, such as receptors and enzymes.

Industrial Applications: The compound may have applications in the development of new materials or as a precursor for other chemical syntheses.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol involves its interaction with specific molecular targets in the body. These targets may include:

Receptors: The compound may bind to various receptors, such as serotonin or dopamine receptors, modulating their activity.

Enzymes: It may inhibit or activate specific enzymes involved in metabolic pathways.

Ion Channels: The compound may affect ion channels, altering cellular signaling and function.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylphenol: A related compound with similar structural features but different biological activities.

2-Chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane: Another compound with a chloro group and phenolic structure.

Uniqueness

4-Chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol is unique due to its specific substitution pattern on the piperazine ring and the presence of both chloro and phenolic groups. This combination of features contributes to its distinct biological and chemical properties, making it a valuable compound for research and development.